Cas no 6283-03-0 (N-(1-phenylethyl)propanamide)

• Product Name: N-(1-phenylethyl)propanamide
• CAS No: 6283-03-0
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 2626866
• PubChem ID: 221984
• Update Time: 2025-04-21

N-(1-phenylethyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-phenylethyl)propanamide
• propanamide, N-(1-phenylethyl)-
• AKOS000494154
• STK065012
• QWPVLMCETGYBKC-UHFFFAOYSA-N
• 6283-03-0
• Z31450130
• NSC-7125
• SCHEMBL7469811
• N-(1-Phenylethyl)propanamide #
• NSC7125
• AKOS016194711

• Inchi： 1S/C11H15NO/c1-3-11(13)12-9(2)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3,(H,12,13)
• InChI Key： QWPVLMCETGYBKC-UHFFFAOYSA-N
• SMILES： O=C(CC)NC(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 177.11545
• Monoisotopic Mass: 177.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1